Cas no 102043-85-6 (Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI))
102043-85-6 structure
Product Name:Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI)
CAS No:102043-85-6
MF:C25H42O5
MW:422.597988605499
CID:191679
Update Time:2024-01-26
Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI)
- Homoursocholicacid
- Cholane-24-carboxylic acid, 3,7,12-trihydroxy-, (3α,5β,7β,12α)- (9CI)
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- Inchi: 1S/C25H42O5/c1-14(5-4-6-22(29)30)17-7-8-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-21,23,26-28H,4-13H2,1-3H3,(H,29,30)/t14-,15+,16-,17-,18+,19+,20+,21+,23+,24+,25-/m1/s1
- InChI Key: XOUBHVKCXRSUEN-GVFWELEYSA-N
- SMILES: [C@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@]([C@@H](O)C1)(C)[C@@H]([C@H](C)CCCC(O)=O)CC3)[C@@H](O)C2
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.169±0.06 g/cm3(Predicted)
- Boiling Point: 593.3±50.0 °C(Predicted)
- PSA: 97.99
- pka: 4.77±0.10(Predicted)
Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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